Cas no 1806921-97-0 (3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1806921-97-0
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4864709
• Update Time: 2025-08-03

3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H5BrF5NO2/c10-7-4(1-5(17)18)16-2-3(8(11)12)6(7)9(13,14)15/h2,8H,1H2,(H,17,18)
• InChI Key： GVYWYTPSOZKYRC-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)O)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid

3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid: A Comprehensive Overview

3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806921-97-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique bromine and fluorine substitutions, offers a wide range of applications due to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug discovery and advanced material synthesis.

The molecular structure of 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid features a pyridine ring with multiple halogen substitutions, including bromine, difluoromethyl, and trifluoromethyl groups. These substitutions contribute to its high reactivity and versatility in chemical reactions. The presence of the acetic acid moiety further enhances its utility as a building block for more complex molecules. This compound is particularly valuable in the synthesis of heterocyclic compounds, which are crucial in modern medicinal chemistry.

One of the most notable applications of 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid is in the development of pharmaceutical intermediates. Its unique structure allows for the creation of novel drug candidates with improved bioavailability and metabolic stability. Recent studies have highlighted its potential in targeting enzyme inhibitors and receptor modulators, making it a hot topic in drug discovery circles. Additionally, its fluorine-rich nature aligns with current trends in the pharmaceutical industry, where fluorinated compounds are increasingly sought after for their enhanced biological activity.

In the agrochemical sector, 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid is being explored for its potential in developing next-generation pesticides and herbicides. The compound's ability to interact with biological systems at low concentrations makes it an attractive candidate for sustainable agricultural solutions. With the growing demand for eco-friendly agrochemicals, this molecule is poised to play a pivotal role in addressing global food security challenges.

The synthesis and handling of 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid require specialized expertise due to its reactive nature. Proper storage conditions, such as maintaining a dry and inert atmosphere, are essential to preserve its stability. Researchers working with this compound often employ advanced techniques like NMR spectroscopy and mass spectrometry to characterize its purity and confirm its structural integrity.

Market trends indicate a rising demand for fluorinated pyridine derivatives, driven by their expanding applications in high-value industries. 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid is no exception, with its market potential being closely monitored by chemical suppliers and end-users alike. As industries continue to innovate, the demand for such specialized compounds is expected to grow, making them a focal point for investment and research.

For those seeking detailed technical information, 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid is often referenced in scientific literature under its CAS number 1806921-97-0. Its properties, including molecular weight, solubility, and melting point, are well-documented, providing a solid foundation for further research and application development. The compound's safety data and handling guidelines are also available, ensuring compliance with industry standards.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid represents a cutting-edge chemical entity with broad applicability across multiple industries. Its unique structural features and functional groups make it a valuable asset in the quest for innovative solutions in medicine, agriculture, and materials science. As research progresses, this compound is likely to unlock new possibilities, reinforcing its status as a key player in advanced chemical synthesis.